Cas no 2567502-19-4 (1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine)

• Product Name: 1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine
• CAS No: 2567502-19-4
• MF: C₄H₇BrN₄
• MW: 191.029178857803
• MDL: MFCD32878552
• CID: 5657886
• PubChem ID: 155820329
• Update Time: 2023-09-11

1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27694590
• 1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine
• 2567502-19-4

• MDL： MFCD32878552
• Inchi： 1S/C4H7BrN4/c1-9-4(5)7-3(2-6)8-9/h2,6H2,1H3
• InChI Key： YHLHQZWWZHNHJZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(CN)=NN1C

Computed Properties

• Exact Mass: 189.98541g/mol
• Monoisotopic Mass: 189.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų